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Compound of Interest

Compound Name:
1-(Chlorosulfonyl)piperidine-3-

carboxylic acid

Cat. No.: B13264338

Get Quote

Executive Summary
1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a specialized bifunctional scaffold featuring

a piperidine core substituted with a carboxylic acid at the C3 position and a highly reactive

chlorosulfonyl group at the N1 position. This unique substitution pattern allows for orthogonal

functionalization: the sulfonyl chloride serves as a potent electrophile for sulfonamide

formation, while the carboxylic acid provides a handle for amide coupling or esterification. It is

predominantly utilized in the synthesis of GABA uptake inhibitors, enzyme inhibitors, and

GPCR ligands where the piperidine ring acts as a privileged structure.
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Property Detail

Chemical Name 1-(Chlorosulfonyl)piperidine-3-carboxylic acid

CAS Number 1935466-78-6

Molecular Formula

Molecular Weight 227.67 g/mol

Core Scaffold Nipecotic Acid (Piperidine-3-carboxylic acid)

Functional Groups

Sulfonyl Chloride (

), Carboxylic Acid (

)

Physicochemical Profile (Predicted)
Note: As a specialized intermediate, empirical data is limited. Values below are derived from

structural analogs (e.g., N-chlorosulfonyl piperidine).

Physical State: Off-white to pale yellow solid.

Solubility: Soluble in polar aprotic solvents (DMF, DMSO, Acetonitrile), DCM, and THF.

Reacts violent with water/alcohols.

Stability: Hygroscopic. The sulfonyl chloride moiety is moisture-sensitive and will hydrolyze to

the sulfonic acid (

) and HCl upon exposure to atmospheric humidity.

Acidity (pKa): The carboxylic acid proton has a predicted pKa

3.5–4.0. The sulfonyl group is electron-withdrawing, potentially lowering the pKa of the
carboxylic acid slightly compared to nipecotic acid.

Synthesis & Preparation Protocol
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The synthesis of 1-(chlorosulfonyl)piperidine-3-carboxylic acid typically proceeds via the

direct chlorosulfonylation of nipecotic acid. This protocol requires strict anhydrous conditions to

prevent hydrolysis of the product.

Reaction Mechanism
The secondary amine of the nipecotic acid acts as a nucleophile, attacking the sulfur atom of

the chlorosulfonating agent.
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Figure 1: Synthesis pathway via direct chlorosulfonylation.

Laboratory Protocol (Standardized)
Safety Warning: Chlorosulfonic acid is highly corrosive and reacts explosively with water.[1]

Perform all steps in a fume hood.

Preparation: Charge a flame-dried round-bottom flask with Nipecotic Acid (1.0 eq) and dry

Dichloromethane (DCM) (0.5 M concentration).

Base Addition: Add Triethylamine (TEA) (2.5 eq) to scavenge HCl. Cool the mixture to

under

atmosphere.

Sulfonylation: Dropwise add Sulfuryl Chloride (

) (1.2 eq) dissolved in DCM over 30 minutes. Maintain temperature

.
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Alternative: Use Chlorosulfonic acid (

) in excess without base if the carboxylic acid tolerates highly acidic conditions, but the
TEA/

method is milder.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC

(Note: Product is unstable on silica; use rapid visualization or NMR aliquot).

Workup:

Dilute with cold DCM.

Wash rapidly with ice-cold 5% HCl (to remove TEA) and then ice-cold brine.

Critical: Dry organic layer over

immediately and filter.

Isolation: Concentrate in vacuo at low temperature (

) to yield the crude sulfonyl chloride. Use immediately for the next step or store under inert
gas at

.

Applications in Drug Discovery[4][8][9][10]
This compound is a "linchpin" scaffold, allowing researchers to grow molecules in two distinct

vectors.

Divergent Synthesis Strategy
The reactivity order is Sulfonyl Chloride > Carboxylic Acid.

Vector 1 (N-Terminus): The sulfonyl chloride reacts with primary/secondary amines to form

Sulfonamides.
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Vector 2 (C-Terminus): The carboxylic acid reacts with amines/alcohols to form

Amides/Esters.
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Figure 2: Divergent reactivity profile for library generation.

Therapeutic Relevance[5]
GABA Reuptake Inhibitors: Analogs of Tiagabine (which contains a nipecotic acid core) can

be synthesized by modifying the N-position with sulfonyl linkers to alter lipophilicity and

metabolic stability.

mGluR Modulators: Sulfonamide derivatives of piperidine-3-carboxylic acid have shown

affinity for metabotropic glutamate receptors.

Fragment Libraries: The high polarity and defined stereochemistry (if chiral starting material

is used) make it ideal for exploring polar surface area interactions in protein binding pockets.

Handling & Safety Guidelines
Hazard Identification

H314: Causes severe skin burns and eye damage.
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H290: May be corrosive to metals.

EUH014: Reacts violently with water.

Storage Protocol
Atmosphere: Store strictly under Argon or Nitrogen.

Temperature:

(Freezer).

Container: Tightly sealed glass vial with a Teflon-lined cap; Parafilm sealing recommended.

Shelf Life: Unstable; best used within 48 hours of synthesis or receipt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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